Cas no 1421450-64-7 (2-(3,4-dimethoxyphenyl)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}ethan-1-one)

• Product Name: 2-(3,4-dimethoxyphenyl)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}ethan-1-one
• CAS No: 1421450-64-7
• MF: C₂₀H₃₀N₂O₄S
• MW: 394.528204441071
• CID: 5365321
• Update Time: 2025-07-18

2-(3,4-dimethoxyphenyl)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-1-[3-(morpholin-4-ylmethyl)-1,4-thiazepan-4-yl]ethanone
• 2-(3,4-dimethoxyphenyl)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}ethan-1-one

• Inchi： 1S/C20H30N2O4S/c1-24-19-5-4-16(12-20(19)25-2)18(23)14-22-6-3-11-27-15-17(22)13-21-7-9-26-10-8-21/h4-5,12,17H,3,6-11,13-15H2,1-2H3
• InChI Key： ZRCOSOQWEWKWQC-UHFFFAOYSA-N
• SMILES： C(N1CCCSCC1CN1CCOCC1)C(=O)C1=CC=C(OC)C(OC)=C1

Additional information on 2-(3,4-dimethoxyphenyl)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}ethan-1-one

Comprehensive Analysis of 2-(3,4-dimethoxyphenyl)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}ethan-1-one (CAS No. 1421450-64-7)

The compound 2-(3,4-dimethoxyphenyl)-1-{3-[(morpholin-4-yl)methyl]-1,4-thiazepan-4-yl}ethan-1-one (CAS No. 1421450-64-7) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a morpholinylmethyl group and a thiazepane ring, makes it a promising candidate for drug development. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders and neurodegenerative diseases, aligning with current trends in precision medicine and targeted therapies.

One of the most searched questions in the field of medicinal chemistry is: "What are the latest advancements in CNS-targeting compounds?" This compound addresses this query by offering a novel scaffold for modulating neurotransmitter systems. The 3,4-dimethoxyphenyl moiety is known to interact with serotonin and dopamine receptors, which are critical in treating conditions like depression and Parkinson's disease. Additionally, the morpholine and thiazepane components enhance bioavailability and blood-brain barrier penetration, key factors in CNS drug design.

From a synthetic chemistry perspective, the CAS No. 1421450-64-7 represents a challenge due to its complex stereochemistry and functional group diversity. Recent publications highlight its synthesis via multicomponent reactions and catalyzed cyclizations, topics frequently searched by organic chemists. The compound’s 1,4-thiazepan-4-yl core is particularly noteworthy, as it mimics natural alkaloids, making it a hotspot for structure-activity relationship (SAR) studies.

In the context of AI-driven drug discovery, this molecule exemplifies how computational tools predict ligand-receptor interactions. Searches like "How does AI optimize drug candidates?" resonate here, as machine learning models have identified its potential affinity for G-protein-coupled receptors (GPCRs). This aligns with the industry’s shift toward in silico screening to reduce R&D costs.

Environmental and green chemistry advocates may also find this compound intriguing. Its synthesis can be adapted to solvent-free conditions or biocatalysis, addressing the popular search term "sustainable pharmaceutical synthesis." The morpholinylmethyl group’s stability under mild conditions further supports eco-friendly production.

Lastly, the compound’s patent landscape is a trending topic, with queries like "How to protect novel chemical entities?" Its structural novelty suggests broad IP potential, especially in combinatorial chemistry libraries. As researchers explore its derivatization, the demand for custom synthesis services for intermediates like 3-[(morpholin-4-yl)methyl]-1,4-thiazepane is rising.